Cas no 1017791-33-1 (2-(4H-1,2,4-Triazol-4-YL)nicotinic acid)

2-(4H-1,2,4-Triazol-4-YL)nicotinic acid is a heterocyclic compound featuring a triazole ring fused to a nicotinic acid moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The triazole group enhances stability and bioavailability, while the nicotinic acid component offers functional versatility for further derivatization. Its well-defined molecular architecture allows for precise interactions in biological systems, particularly in enzyme inhibition or ligand binding studies. The compound's synthetic accessibility and compatibility with common coupling reactions further contribute to its utility in medicinal chemistry. Its balanced polarity ensures reasonable solubility in both aqueous and organic media, facilitating diverse experimental applications.

2-(4H-1,2,4-Triazol-4-YL)nicotinic acid structure

1017791-33-1 structure

Product Name:2-(4H-1,2,4-Triazol-4-YL)nicotinic acid

CAS No:1017791-33-1

MF:C₈H₆N₄O₂

MW:190.158840656281

MDL:MFCD09972038

CID:4674938

Update Time:2025-06-07

2-(4H-1,2,4-Triazol-4-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4H-1,2,4-TRIAZOL-4-YL)NICOTINIC ACID
- BB 0259757
- 2-(1,2,4-triazol-4-yl)pyridine-3-carboxylic acid
- 2-(4H-1,2,4-Triazol-4-YL)nicotinic acid
- MDL： MFCD09972038
- Inchi： 1S/C8H6N4O2/c13-8(14)6-2-1-3-9-7(6)12-4-10-11-5-12/h1-5H,(H,13,14)
- InChI Key： CHBXRXHJEHBOAJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CN=C1N1C=NN=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Topological Polar Surface Area: 80.9

2-(4H-1,2,4-Triazol-4-YL)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM484189-1g	2-(4H-1,2,4-Triazol-4-yl)nicotinic acid	1017791-33-1	97%	1g	$329	2023-01-05
Matrix Scientific	031106-500mg	2-(4H-1,2,4-Triazol-4-yl)nicotinic acid	1017791-33-1		500mg	$279.00	2023-09-09